Cas no 53984-90-0 (2-Bromo-N-(2,6-diethylphenyl)propanamide)

• Product Name: 2-Bromo-N-(2,6-diethylphenyl)propanamide
• CAS No: 53984-90-0
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 2105105
• Update Time: 2023-08-03

2-Bromo-N-(2,6-diethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2,6-diethylphenyl)Propanamide
• XYLPVIJOTOKAKQ-UHFFFAOYSA-N
• 2-bromo-2',6'-diethylpropionanilide
• 2-Bromo-N-(2,6-diethylphenyl)propanamide

• Inchi： 1S/C13H18BrNO/c1-4-10-7-6-8-11(5-2)12(10)15-13(16)9(3)14/h6-9H,4-5H2,1-3H3,(H,15,16)
• InChI Key： XYLPVIJOTOKAKQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC1C(=CC=CC=1CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• XLogP3: 3
• Topological Polar Surface Area: 29.1